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Compound of Interest

Compound Name: Octyl octanoate

Cat. No.: B1197113

For researchers, scientists, and drug development professionals, the sensory characteristics of
topical formulations are paramount to consumer acceptance and adherence. This guide
provides an objective comparison of the skin feel performance of octyl octanoate, a fatty acid
ester, and silicone oils, such as dimethicone and cyclomethicone, supported by
physicochemical data and detailed experimental methodologies.

Octyl octanoate, an ester of octyl alcohol and octanoic acid, is often utilized in cosmetic and
pharmaceutical formulations as a non-greasy emollient.[1] Silicone oils, particularly
dimethicone and cyclomethicone, are widely recognized for imparting a silky, smooth, and
transient feel to the skin.[2][3][4][5][6] The selection between these emollients is critical in
achieving the desired sensory profile for a final product.

Physicochemical Properties

The distinct skin feel of these emollients can be largely attributed to their differing
physicochemical properties. Key parameters such as viscosity, surface tension, and
spreadability directly influence the tactile experience upon application.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1197113?utm_src=pdf-interest
https://www.benchchem.com/product/b1197113?utm_src=pdf-body
https://www.benchchem.com/product/b1197113?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1455901.html
https://www.cosmeticsandtoiletries.com/cosmetic-ingredients/sensory/blog/21837614/ingredient-profiledimethicone
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=13&id2=10497
https://periodical.knowde.com/cyclomethicone-in-cosmetics-personal-care-products/
https://ci.guide/silicones/cyclomethicone
https://russellorganics.com/pages/cyclomethicone-in-skincare
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Property Octyl Octanoate Dimethicone Cyclomethicone
INCI Name Octyl Octanoate Dimethicone Cyclomethicone

9006-65-9 / 63148-62- 69430-24-6 / 541-02-6
CAS Number 2306-88-9[7]

9 / 9016-00-6[8]

| 556-67-2[5]

Molecular Formula

C16H3202[7]

(C2HB0SHN[9]

[-(CH3)2SiO-]n (n=4,
5, or 6)[10]

Molecular Weight (

256.42[7]

Varies (e.g., 5,000 -

Varies (e.g.,

Cyclopentasiloxane:

/mol 100,000)[11
J ) L] 370.77)
Colorless clear Clear, colorless Clear, colorless
Appearance o o o
liquid[1] liquid[10][11] liquid[3][10]
Wide range available
Viscosity Low (e.g., <5 cStto Low

1,000,000 cSt)[2]

Density (g/mL at
25°C)

0.859[1][12]

~0.82-0.98
(increases with

viscosity)[2]

~0.855 - 1.056[13]

Surface Tension

Not readily available

Low([2]

Low([3]

Soluble in alcohol;

Insoluble in water and

polar organic solvents;

Soluble in alcohol;

Solubility ) ] ) practically insoluble in
insoluble in water[7] soluble in nonpolar
] water[10]
organic solvents|[2]
Generally non-volatile
Volatility Non-volatile (except for very low Volatile[3][14]

MW)

Sensory Profile Comparison

While direct quantitative sensory panel data comparing octyl octanoate with silicone oils is not

readily available in the reviewed literature, a qualitative comparison based on established

sensory profiles can be made.
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Silicone Oils (Dimethicone

Sensory Attribute Octyl Octanoate .

& Cyclomethicone)
Initial Feel Light, non-greasy Silky, smooth, slippery
Spreadability Good Excellent[2]

Fast (especially for volatile
Absorbency Moderate to fast N

silicones)
Afterfeel Soft, moisturized Powdery, dry, non-tacky[2]
Greasiness Low Very low to non-existent

) Can be formulated to be matte

Shine Low to moderate

or add shine

Experimental Protocols for Sensory Evaluation

To conduct a direct comparative analysis of the skin feel of octyl octanoate and silicone oils, a
trained sensory panel can be employed using standardized methodologies.

Objective:

To quantitatively assess and compare the sensory attributes of octyl octanoate and a selected
silicone oil (e.g., Dimethicone 5 cSt) when applied to the skin.

Panelists:

A panel of 10-15 trained assessors, screened for their sensory acuity and ability to discriminate
between different tactile sensations on the skin.

Materials:

Octyl Octanoate

Dimethicone (e.g., 5 cSt)

Constant temperature and humidity room (22°C % 2°C, 50% + 5% RH)

Controlled application devices (e.g., micropipette)
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» Standardized skin area for application (e.g., volar forearm)

o Data collection software or standardized paper ballots

Methodology (based on ASTM E1490-19):[15][16][17][18]

e Panelist Training:

o Familiarize panelists with the sensory attributes to be evaluated (e.g., spreadability,
absorbency, greasiness, slipperiness, tackiness, residue).

o Provide panelists with reference standards for each attribute to anchor their evaluations on
a standardized scale (e.g., a 15-point scale where 0 = not perceptible and 15 = extremely
intense).

e Product Application:

o Panelists should wash their forearms with a mild, unscented soap and allow them to
equilibrate in the controlled environment for at least 15 minutes.

o A standardized amount of each test sample (e.g., 0.1 mL) is applied to a demarcated area

on the forearm.

o The application procedure should be standardized (e.g., number of circular rubs to spread
the product).

e Sensory Evaluation:
o Panelists evaluate the sensory attributes at predefined time points:
» Initial Phase (0-1 minute): Spreadability, initial slipperiness, wetness.
» Absorption Phase (1-5 minutes): Absorbency rate, greasiness, tackiness.
» Afterfeel Phase (5-10 minutes): Residual slipperiness, residue, softness.
o Panelists record their ratings for each attribute on the provided scale.

o Data Analysis:
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o The mean scores for each attribute at each time point are calculated for both samples.

o Statistical analysis (e.g., ANOVA, t-test) is performed to determine if there are significant
differences between the sensory profiles of octyl octanoate and the silicone oil.

Below is a graphical representation of the experimental workflow for the sensory evaluation of
emollients.

Caption: Workflow for the sensory evaluation of emollients.

Conclusion

Both octyl octanoate and silicone oils offer desirable non-greasy sensory properties, making
them valuable tools in the formulation of cosmetically elegant and consumer-appealing topical
products. Silicone oils, particularly the volatile cyclomethicones and low-viscosity dimethicones,
are renowned for their exceptional slipperiness and rapid absorption, leaving a characteristic
powdery, dry afterfeel. Octyl octanoate provides a light, emollient feel that contributes to skin
softness and moisturization without significant greasiness.

The choice between these ingredients will ultimately depend on the specific sensory objectives
of the formulation. For products requiring a fast-breaking, quick-drying, and exceptionally
smooth application, silicone oils are an excellent choice. For formulations where a slightly more
substantive, moisturizing feel is desired without a greasy residue, octyl octanoate presents a
compelling alternative. For definitive, quantitative comparisons, it is recommended that
researchers and formulators conduct sensory panel evaluations using the standardized
protocols outlined in this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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